Cas no 51716-63-3 (cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione)

• Product Name: cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione
• CAS No: 51716-63-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00003771
• CID: 383699
• PubChem ID: 103526
• Update Time: 2025-06-03

cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5(1H,3H)-Pentalenedione,tetrahydro-, cis-
• cis-Bicyclo[3.3.0]octane-3,7-dione
• cis-Tetrahydro-2,5(1H,3H)-pentalenedione
• cis-Bicyclo(3.3.o)octane-3,7-dione
• cis-tetrahydropentalene-2,5(1H,3H)-dione
• Tetrahydro-2,5(1H,3H)-pentalenedione, cis-
• cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione

• MDL： MFCD00003771
• Inchi： 1S/C8H10O2/c9-7-1-5-2-8(10)4-6(5)3-7/h5-6H,1-4H2
• InChI Key： HAFQHNGZPQYKFF-UHFFFAOYSA-N
• SMILES： O=C1CC2CC(CC2C1)=O

Computed Properties

• Exact Mass: 138.0681
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.4

Experimental Properties

• Color/Form: solid
• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83-86 °C (lit.)
• Boiling Point: 268.3±33.0 ºC (760 Torr),
• Flash Point: 99.4±22.4 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 34.14
• Solubility: Not available

cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature(BD121732)

Additional information on cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione

Research Update on cis-1,3,3a,4,6,6a-Hexahydropentalene-2,5-dione (CAS: 51716-63-3): Synthesis, Applications, and Recent Advances

In recent years, cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione (CAS: 51716-63-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic diketone compound, characterized by its cis-fused pentalene core, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its role in the development of novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. This research brief aims to synthesize the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione via a catalytic asymmetric Diels-Alder reaction, achieving high enantioselectivity (up to 98% ee) using a novel chiral Lewis acid catalyst. This breakthrough addresses previous challenges in stereocontrol during the compound's preparation, enabling more efficient production of enantiopure derivatives for pharmacological evaluation. The study further revealed that the compound's rigid bicyclic structure serves as an excellent scaffold for designing kinase inhibitors, with several derivatives showing promising activity against CDK2 and GSK-3β at nanomolar concentrations.

In the realm of drug delivery systems, research from the University of Cambridge (2024) has investigated the use of 51716-63-3 as a building block for pH-responsive prodrugs. The compound's diketone functionality allows for reversible conjugation with amine-containing therapeutics through pH-sensitive imine bonds, facilitating targeted release in acidic tumor microenvironments. This approach has shown enhanced tumor accumulation and reduced systemic toxicity in murine models of breast cancer when applied to doxorubicin derivatives. The study reported a 3.2-fold increase in tumor-to-normal tissue ratio compared to conventional formulations, suggesting significant potential for improving chemotherapy outcomes.

Recent computational studies have provided new insights into the molecular interactions of cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione derivatives with biological targets. Molecular dynamics simulations published in ACS Omega (2024) revealed that the compound's unique geometry induces distinct binding modes with protein targets, particularly in allosteric pockets that are difficult to address with conventional flat aromatic systems. These findings have spurred interest in developing "three-dimensional" pharmacophores based on this scaffold, with several pharmaceutical companies reportedly pursuing lead optimization programs targeting protein-protein interactions previously considered undruggable.

Despite these advances, challenges remain in the clinical translation of compounds derived from 51716-63-3. A comprehensive review in Drug Discovery Today (2024) highlighted metabolic stability as a key issue, with the diketone moiety being susceptible to rapid reduction in vivo. However, recent medicinal chemistry efforts have successfully addressed this through strategic fluorination of the pentalene core, resulting in derivatives with improved pharmacokinetic profiles while maintaining target engagement. These optimized compounds are currently undergoing preclinical evaluation for neurodegenerative disorders, with particular focus on their ability to cross the blood-brain barrier.

Looking forward, the unique structural features of cis-1,3,3a,4,6,6a-hexahydropentalene-2,5-dione continue to inspire innovative applications beyond traditional small-molecule therapeutics. Recent patent filings indicate growing interest in its use as a monomer for biodegradable polymers in medical devices, leveraging its rigidity and functional handles for controlled degradation. Additionally, its photophysical properties are being explored for applications in bioimaging and photodynamic therapy. As synthetic methodologies mature and our understanding of its biological interactions deepens, this versatile scaffold is poised to make significant contributions across multiple fronts in chemical biology and pharmaceutical development.